Cas no 1628684-12-7 (6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester)

• Product Name: 6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester
• CAS No: 1628684-12-7
• MF: C₁₃H₁₇BClFO₃
• MW: 286.534686803818
• MDL: MFCD31390766
• CID: 5073742
• Update Time: 2026-03-01

6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester

• MDL： MFCD31390766
• Inchi： 1S/C13H17BClFO3/c1-12(2)13(3,4)19-14(18-12)10-8(15)6-7-9(17-5)11(10)16/h6-7H,1-5H3
• InChI Key： PCDOKWPJETUXGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1B1OC(C)(C)C(C)(C)O1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 27.7

Additional information on 6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester

Introduction to 6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester (CAS No: 1628684-12-7)

6-Chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester, identified by the CAS number 1628684-12-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is particularly valued for its role as an intermediate in the synthesis of various high-value compounds, including pharmaceuticals and advanced materials. The unique structural features of this compound, such as the presence of a chloro, fluoro, and methoxy substituents on a phenyl ring, combined with the boronic acid pinacol ester functionality, make it a versatile building block for organic synthesis.

The compound's reactivity is primarily attributed to the boronic acid moiety, which readily participates in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester is particularly useful in these reactions due to its stability and compatibility with a wide range of palladium catalysts. These attributes have made it a preferred choice for researchers aiming to construct complex molecular architectures efficiently.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. The structural motifs present in 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester align well with the growing interest in fluorinated and chlorinated aromatic compounds, which are known to enhance drug bioavailability, metabolic stability, and binding affinity. For instance, fluorine atoms can modulate the electronic properties of a molecule, influencing its interactions with biological targets. Similarly, chlorine substituents can improve lipophilicity and metabolic resistance. The combination of these elements in 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester makes it an attractive candidate for medicinal chemists seeking to optimize their drug candidates.

One of the most compelling applications of this compound is in the development of targeted therapeutics. Boronic acids are well-documented participants in proteolytic enzyme inhibition, particularly through their interaction with serine proteases. The specific substitution pattern on the phenyl ring of 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester allows for fine-tuning of enzyme specificity, making it a valuable scaffold for designing inhibitors with high selectivity. Recent studies have demonstrated its utility in generating novel inhibitors for enzymes implicated in cancer and inflammatory diseases. By leveraging its reactivity in cross-coupling reactions, researchers can append pharmacophoric groups that enhance binding affinity and reduce off-target effects.

The compound also finds utility in materials science, particularly in the fabrication of organic electronic devices. The boronic acid pinacol ester functionality can be incorporated into polymers and small molecules designed for optoelectronic applications. For example, conjugated polymers containing boronic acid esters exhibit tunable optoelectronic properties due to the influence of the boron atom on electron delocalization. This has led to their use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The structural rigidity provided by the aromatic ring system, coupled with the electronic effects of fluorine and chlorine substituents, makes 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester an excellent candidate for these applications.

The synthesis of 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester typically involves multi-step procedures that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of a precursor phenol followed by borylation and subsequent esterification. Advances in synthetic methodologies have enabled more efficient preparation methods, including transition-metal-catalyzed borylation techniques that minimize byproduct formation. These improvements have not only enhanced the accessibility of the compound but also reduced costs associated with its production.

In conclusion, 6-chloro-2-fluoro-3-methoxyphenylboronic acid pinacol ester (CAS No: 1628684-12-7) is a multifunctional compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new methodologies for its utilization, its importance is likely to grow further, solidifying its role as a cornerstone of modern chemical innovation.